(+)-Nootkatone
(+)-Nootkatone
(+)-nootkatone is a sesquiterpenoid that is 4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one which is substituted by methyl groups at positions 4 and 4a, and by an isopropenyl group at position 6 (the 4R,4aS,6R stereoisomer). It has a role as a plant metabolite, a fragrance and an insect repellent. It is a sesquiterpenoid, an enone and a carbobicyclic compound.
Brand Name:
Vulcanchem
CAS No.:
4674-50-4
VCID:
VC0190431
InChI:
InChI=1S/C15H22O/c1-10(2)12-5-6-13-8-14(16)7-11(3)15(13,4)9-12/h8,11-12H,1,5-7,9H2,2-4H3/t11-,12-,15+/m1/s1
SMILES:
Molecular Formula:
C15H22O
Molecular Weight:
218.33 g/mol
(+)-Nootkatone
CAS No.: 4674-50-4
Natural Products
VCID: VC0190431
Molecular Formula: C15H22O
Molecular Weight: 218.33 g/mol
| CAS No. | 4674-50-4 |
|---|---|
| Product Name | (+)-Nootkatone |
| Molecular Formula | C15H22O |
| Molecular Weight | 218.33 g/mol |
| IUPAC Name | (4R,4aS,6R)-4,4a-dimethyl-6-prop-1-en-2-yl-3,4,5,6,7,8-hexahydronaphthalen-2-one |
| Standard InChI | InChI=1S/C15H22O/c1-10(2)12-5-6-13-8-14(16)7-11(3)15(13,4)9-12/h8,11-12H,1,5-7,9H2,2-4H3/t11-,12-,15+/m1/s1 |
| Standard InChIKey | WTOYNNBCKUYIKC-JMSVASOKSA-N |
| Isomeric SMILES | C[C@@H]1CC(=O)C=C2[C@]1(C[C@@H](CC2)C(=C)C)C |
| Canonical SMILES | CC1CC(=O)C=C2C1(CC(CC2)C(=C)C)C |
| Colorform | Crystals from light petroleum; commercial product is a colorless to yellowish liquid |
| Density | 0.9963 at 25 °C 1.003-1.032 |
| Flash Point | 100 °C (212 °F) - closed cup |
| Melting Point | 36-37 °C |
| Physical Description | Colourless to pale yellow or orange coloured oily liquid; Powerful fruity sweet, citrusy, grapefruit peel oil like aroma |
| Description | (+)-nootkatone is a sesquiterpenoid that is 4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one which is substituted by methyl groups at positions 4 and 4a, and by an isopropenyl group at position 6 (the 4R,4aS,6R stereoisomer). It has a role as a plant metabolite, a fragrance and an insect repellent. It is a sesquiterpenoid, an enone and a carbobicyclic compound. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | Practically insoluble in water In water, 36 mg/L at 25 °C (est) Soluble in alcohol, oil Soluble in oils; Slightly soluble in water Soluble (in ethanol) |
| Synonyms | nootkatone nootkatone, (4R-(4alpha,4aalpha,6beta))-isome |
| Vapor Density | 1 (Air = 1) |
| Vapor Pressure | 0.003 mm Hg at 25 °C (est) |
| PubChem Compound | 1268142 |
| Last Modified | Nov 11 2021 |
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